2-(5-((Tert-butyldimethylsilyloxy)methyl)thiophen-2-yl)acetic acid

• Molecular Formula: C13H22O3SSi
• Molecular Weight: 286.46 g/mol
• IUPAC Name: 2-[5-[[tert-butyl(dimethyl)silyl]oxymethyl]thiophen-2-yl]acetic acid
• InChI: InChI=1S/C13H22O3SSi/c1-13(2,3)18(4,5)16-9-11-7-6-10(17-11)8-12(14)15/h6-7H,8-9H2,1-5H3,(H,14,15)
• InChI Key: VTMKUQQHQQABEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC=C(S1)CC(=O)O

Description

2-(5-((Tert-butyldimethylsilyloxy)methyl)thiophen-2-yl)acetic acid is a useful research compound. Its molecular formula is C13H22O3SSi and its molecular weight is 286.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[5-(hydroxymethyl)-2-thienyl]acetic acid (500 mg, 2.91 mmol) and imidazole (415 mg, 6.11 mmol) was added tert-butyldimethylsilyl chloride (916 mg, 6.11 mmol) portionwise over 20 minutes. The resultant solution was stirred at room temperature for one hour, tetrahydrofuran (10 mL) was then added and the reaction mixture cooled in an ice-bath. A solution of potassium carbonate (500 mg, 3.62 mmol) in water (10 mL) was added and the reaction mixture stirred for 20 minutes. The reaction solution was diluted with ethyl acetate (30 mL) and washed with brine (2×30 mL). The organic phase was dried over magnesium sulfate, filtered and concentration in vacuo. The residue was purified by silica gel chromatography, eluting with 0-50% ethyl acetate in iso-hexane to give the title compound as a yellow oil (200 mg, 24%) which was used in the next step without further purification.